Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties
Names and Identifiers
-
- 5N-815
- MFCD01316170
- 338777-36-9
- AKOS001380296
- 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
- 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
-
- InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
- Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
- SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O
Computed Properties
- Exact Mass: 261.9967617g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 261.9967617g/mol
- Heavy Atom Count: 17
- Complexity: 333
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 81.1Ų
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630176-1mg |
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide |
338777-36-9 | 98% | 1mg |
¥473.00 |
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Related Literature
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Cunlong Yu,Ting Wang,Can Gao,Zhichao Dong J. Mater. Chem. A, 2019,7, 9550-9555
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Christopher David Gwenin,Maher Kalaji,Catharine Melanie Kay,Peter Anthony Williams,Duarte Novaes Tito Analyst, 2008,133, 621-625
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Chandan Chaudhari,Masaya Shiraishi,Yoshihide Nishida,Katsutoshi Nagaoka Green Chem., 2020,22, 7760-7764
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Kévin Saint-Jacques,Carolyn L. Ladd,André B. Charette Chem. Commun., 2022,58, 7550-7553
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Liping Zhang,Alexandre A. S. Gonçalves,Mietek Jaroniec RSC Adv., 2020,10, 5585-5589
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S. Moins,J. C. Martins,A. Krumpmann,V. Lemaur,J. Cornil,N. Delbosc,A. Decroly,Ph. Dubois,R. Lazzaroni,J.-F. Gohy,O. Coulembier Chem. Commun., 2017,53, 6899-6902
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10. Ligand effects on the air stability of coppernanoparticles obtained from organometallic synthesisClément Barrière,Virginie Latour,Olivier Margeat,Cédric-Olivier Turrin,Bruno Chaudret J. Mater. Chem., 2012,22, 2279-2285
338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide) Related Products
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